Cas no 1253200-84-8 (Cis-5-Cyano-2-Methyl-Piperidine-1-Carboxylic Acid Tert-Butyl Ester)

• Product Name: Cis-5-Cyano-2-Methyl-Piperidine-1-Carboxylic Acid Tert-Butyl Ester
• CAS No: 1253200-84-8
• MF: C₁₂H₂₀N₂O₂
• MW: 224.299403190613
• MDL: MFCD30185147
• CID: 4565074
• Update Time: 2025-06-14

Cis-5-Cyano-2-Methyl-Piperidine-1-Carboxylic Acid Tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

• CIS-5-CYANO-2-METHYL-PIPERIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• CIS-5-CYANO-2-METHYL-PIPERIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER(WX683071)
• Cis-5-Cyano-2-Methyl-Piperidine-1-Carboxylic Acid Tert-Butyl Ester

• MDL： MFCD30185147
• Inchi： 1S/C12H20N2O2/c1-9-5-6-10(7-13)8-14(9)11(15)16-12(2,3)4/h9-10H,5-6,8H2,1-4H3/t9-,10-/m1/s1
• InChI Key： DNGIVRGRDVYEPQ-NXEZZACHSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@@H](C#N)CC[C@H]1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Additional information on Cis-5-Cyano-2-Methyl-Piperidine-1-Carboxylic Acid Tert-Butyl Ester

Comprehensive Overview of Cis-5-Cyano-2-Methyl-Piperidine-1-Carboxylic Acid Tert-Butyl Ester (CAS No. 1253200-84-8)

The compound Cis-5-Cyano-2-Methyl-Piperidine-1-Carboxylic Acid Tert-Butyl Ester (CAS No. 1253200-84-8) is a highly specialized chemical intermediate with significant applications in pharmaceutical research and organic synthesis. Its unique structural features, including the piperidine ring and tert-butyl ester group, make it a valuable building block for the development of novel therapeutic agents. Researchers and chemists frequently seek this compound for its role in asymmetric synthesis and chiral resolution, which are critical in modern drug discovery.

In recent years, the demand for Cis-5-Cyano-2-Methyl-Piperidine-1-Carboxylic Acid Tert-Butyl Ester has surged due to its relevance in peptide mimetics and small molecule drug design. The compound's cyano functionality and sterically hindered piperidine core contribute to its versatility in constructing complex molecular architectures. This aligns with the growing interest in bioactive heterocycles, a trending topic in medicinal chemistry forums and academic publications.

From a synthetic perspective, the tert-butyl ester moiety in Cis-5-Cyano-2-Methyl-Piperidine-1-Carboxylic Acid Tert-Butyl Ester offers excellent protecting group stability under various reaction conditions. This property is particularly valuable in multi-step synthesis, where selective deprotection is required. The compound's cis-configuration also provides distinct stereochemical advantages, making it a preferred choice for enantioselective catalysis studies—a hot topic in green chemistry initiatives.

Analytical data for 1253200-84-8 reveals high purity levels (>98%), as confirmed by HPLC and NMR spectroscopy. Such quality standards are essential for researchers investigating structure-activity relationships (SAR) or developing high-throughput screening libraries. The compound's solubility profile in common organic solvents like dichloromethane and tetrahydrofuran further enhances its utility in diverse reaction setups.

Recent patent literature highlights innovative applications of Cis-5-Cyano-2-Methyl-Piperidine-1-Carboxylic Acid Tert-Butyl Ester in kinase inhibitor development—a major focus area in oncology research. Its molecular framework serves as a scaffold for designing allosteric modulators, addressing the pharmaceutical industry's need for targeted therapies. This connects with frequent search queries about "piperidine derivatives in cancer treatment" and "nitrile-containing drug candidates," reflecting current scientific interests.

Storage recommendations for this compound emphasize protection from moisture at 2-8°C, with stability data supporting long-term preservation under inert atmospheres. These handling protocols align with Good Laboratory Practice (GLP) standards, a recurring concern among quality control professionals searching for "stable chiral intermediates." The compound's MSDS information confirms compatibility with standard laboratory safety measures.

In the context of computational chemistry, Cis-5-Cyano-2-Methyl-Piperidine-1-Carboxylic Acid Tert-Butyl Ester has been employed as a model system for studying conformational analysis of substituted piperidines. Molecular docking simulations utilizing this scaffold have provided insights into ligand-receptor interactions, particularly for G-protein coupled receptors (GPCRs)—a dominant theme in recent virtual screening publications.

The synthetic accessibility of 1253200-84-8 through reductive amination and subsequent esterification has been documented in several peer-reviewed journals. Optimized protocols now achieve yields exceeding 80%, addressing common search queries about "efficient piperidine synthesis." These methodological advances support the compound's growing adoption in combinatorial chemistry workflows.

Regulatory status analyses confirm that Cis-5-Cyano-2-Methyl-Piperidine-1-Carboxylic Acid Tert-Butyl Ester is not classified under restricted categories, facilitating its global procurement for legitimate research purposes. This distinguishes it from structurally similar compounds that may face export controls, a frequent concern voiced in chemical procurement forums.

Future research directions may explore the compound's potential in bioconjugation strategies or as a precursor for fluorinated analogs—both emerging trends in radiopharmaceutical development. Its balanced lipophilicity (calculated logP ~1.8) positions it favorably for blood-brain barrier permeability studies, another active area of neuropharmacology investigation.